1-(4-Methoxy-2-methylphenyl)pyrrolidin-2-one

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 1-(4-methoxy-2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H15NO2/c1-9-8-10(15-2)5-6-11(9)13-7-3-4-12(13)14/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: JEZCCEOQISLINA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)N2CCCC2=O

Description

1-(4-Methoxy-2-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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To a solution of Et3N (156 mL, 1 eq) and 4-methoxy-2-methylaniline (150 g, 1.09 mole) in anh. THF (2.4 L), in a 10 L reaction vessel, at 0° C., under N2, was added dropwise a solution of 4-chlorobutyryl chloride (126 mL, 1 eq) in anh. THF (480 mL). The internal temperature was maintained at circa 10° C. and the reaction mixture was stirred for 1.5 hr. It was cooled down to 0° C. and KOt-Bu 1M/THF (2.64 L, 2.4 eq) was added dropwise over a period of 1.5 hr, keeping the internal temperature <10° C. The reaction mixture was stirred at that temperature for 30 min. Water (1.5 L) was then added slowly (20 min) and the phases were separated. The organic layer was treated with conc. HCl (250 mL) and water (1.26 L) and the phases were separated. The combined aqueous layers were extracted with EtOAc (2.6 L) and the combined organic layers were washed with brine (2 L). The solvent was evaporated and the residue purified by flash chromatography (Biotage 150, EtOAc/cHex 8:2) to give the title compound as a pale brown solid (206 g, 92%).

Synthesis routes and methods II

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